Cas no 34212-64-1 (((2R,3R,4S,5S,6S)-3,4,5-tris(Benzyloxy)-6-methoxytetrahydro-2H-pyran-2-yl)methanol)

• Product Name: ((2R,3R,4S,5S,6S)-3,4,5-tris(Benzyloxy)-6-methoxytetrahydro-2H-pyran-2-yl)methanol
• CAS No: 34212-64-1
• MF: C₂₈H₃₂O₆
• MW: 464.550088882446
• CID: 2944272
• PubChem ID: 10950671
• Update Time: 2025-05-30

((2R,3R,4S,5S,6S)-3,4,5-tris(Benzyloxy)-6-methoxytetrahydro-2H-pyran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• ((2R,3R,4S,5S,6S)-3,4,5-tris(Benzyloxy)-6-methoxytetrahydro-2H-pyran-2-yl)methanol
• 34212-64-1
• CS-0092828
• SCHEMBL1772243

• Inchi： 1S/C28H32O6/c1-30-28-27(33-20-23-15-9-4-10-16-23)26(32-19-22-13-7-3-8-14-22)25(24(17-29)34-28)31-18-21-11-5-2-6-12-21/h2-16,24-29H,17-20H2,1H3/t24-,25-,26+,27+,28+/m1/s1
• InChI Key： MOKYEUQDXDKNDX-MASCHLQQSA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1CO)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 464.21988874Da
• Monoisotopic Mass: 464.21988874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Additional information on ((2R,3R,4S,5S,6S)-3,4,5-tris(Benzyloxy)-6-methoxytetrahydro-2H-pyran-2-yl)methanol

Compound CAS No 34212-64-1: ((2R,3R,4S,5S,6S)-3,4,5-tris(Benzyloxy)-6-methoxytetrahydro-2H-pyran-2-yl)methanol

The compound with CAS No 34212-64-1, known as ((2R,3R,4S,5S,6S)-3,4,5-tris(Benzyloxy)-6-methoxytetrahydro-2H-pyran-2-yl)methanol, is a highly specialized organic compound with a complex stereochemistry and functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structure and potential applications in drug development. The molecule features a tetrahydro-pyran ring system substituted with benzyl ether groups at positions 3, 4, and 5, along with a methoxy group at position 6. The stereochemistry of the molecule is well-defined, with specific configurations at each chiral center (R or S), which plays a crucial role in its biological activity and chemical reactivity.

The synthesis of this compound involves a series of multi-step reactions that require precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric catalysis and enantioselective synthesis have enabled researchers to construct this complex molecule with high efficiency and accuracy. For instance, the use of chiral auxiliaries and transition metal-catalyzed coupling reactions has significantly streamlined the synthesis process. These methods not only enhance the yield but also ensure the preservation of the molecule's stereochemical integrity.

In terms of applications, this compound has shown promising results in preclinical studies as a potential lead for drug discovery. Its structure suggests potential interactions with various biological targets, such as enzymes or receptors, due to the presence of multiple functional groups that can participate in hydrogen bonding and π-interactions. Recent research has focused on evaluating its anti-inflammatory and antioxidant properties. For example, studies conducted in vitro have demonstrated that this compound exhibits significant radical scavenging activity, which could be beneficial in treating oxidative stress-related diseases.

The tetrahydro-pyran ring system is particularly interesting due to its ability to form stable cyclic structures that can mimic natural products. The benzyl ether groups at positions 3, 4, and 5 contribute to the molecule's hydrophobicity and stability under physiological conditions. Meanwhile, the methoxy group at position 6 introduces additional electronic effects that could modulate the molecule's interaction with biological systems. These features make it a valuable tool for studying structure-activity relationships (SAR) in medicinal chemistry.

Recent breakthroughs in computational chemistry have also provided deeper insights into the molecular properties of this compound. Advanced molecular modeling techniques have been employed to predict its binding affinity to various protein targets. For instance, docking studies have revealed potential binding modes of this compound with key enzymes involved in inflammatory pathways. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound serves as an excellent model for studying stereochemical outcomes in organic reactions. The presence of multiple chiral centers allows researchers to investigate how different reaction conditions influence enantioselectivity and diastereoselectivity. Such studies are fundamental for advancing our understanding of asymmetric synthesis and developing more efficient synthetic routes for complex molecules.

The integration of experimental and computational approaches has further enhanced our understanding of this compound's behavior in various chemical environments. For example, NMR spectroscopy has been instrumental in confirming the stereochemistry of the molecule by analyzing coupling constants between adjacent protons on chiral centers. Similarly, mass spectrometry has provided critical information about the molecular weight and fragmentation patterns under different conditions.

In conclusion, CAS No 34212-64-1 represents a cutting-edge example of how modern organic chemistry can design and synthesize complex molecules with tailored properties for specific applications. Its unique structure and stereochemistry make it a valuable asset in both academic research and industrial drug development. As research continues to uncover new insights into its biological activity and synthetic capabilities, this compound is poised to play an increasingly important role in advancing medicinal chemistry.